Cas no 2649072-98-8 (tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate
• CAS No: 2649072-98-8
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5937922
• PubChem ID: 117438351
• Update Time: 2025-10-30

tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate
• EN300-1873612
• 2649072-98-8
• tert-butyl N-[3-(1-isocyanatocyclopropyl)phenyl]carbamate

• Inchi： 1S/C15H18N2O3/c1-14(2,3)20-13(19)17-12-6-4-5-11(9-12)15(7-8-15)16-10-18/h4-6,9H,7-8H2,1-3H3,(H,17,19)
• InChI Key： PXQBBRBNOVPNPD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C1(CC1)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate

Research Brief on tert-Butyl N-3-(1-Isocyanatocyclopropyl)Phenylcarbamate (CAS: 2649072-98-8)

In recent years, the compound tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate (CAS: 2649072-98-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isocyanate functional group and cyclopropyl moiety, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The present research brief aims to provide an up-to-date overview of the latest studies and applications associated with this compound, focusing on its synthetic utility, biological relevance, and emerging therapeutic implications.

The synthesis of tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate involves multi-step organic transformations, often starting from readily available precursors such as 3-aminophenyl cyclopropane derivatives. Recent advancements in catalytic methodologies, including palladium-catalyzed cross-coupling reactions and photochemical activation, have significantly improved the efficiency and scalability of its production. Notably, the isocyanate group in this compound serves as a critical reactive handle for further functionalization, enabling the construction of urea, carbamate, and other heterocyclic scaffolds with potential pharmacological activities.

From a biological perspective, tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate has been investigated as a key intermediate in the development of small-molecule inhibitors targeting various disease-relevant proteins. For instance, derivatives of this compound have shown inhibitory activity against kinases involved in cancer progression and inflammatory pathways. Recent studies highlight its role in the design of covalent inhibitors, where the isocyanate group forms irreversible bonds with nucleophilic residues (e.g., cysteine) in the target protein, thereby enhancing binding affinity and selectivity. Such strategies are particularly relevant in the context of drug-resistant mutations and undruggable targets.

In addition to its therapeutic potential, this compound has also been explored in chemical biology tools, such as activity-based probes (ABPs) and protein labeling reagents. The cyclopropyl ring confers metabolic stability, while the tert-butyl carbamate group offers protection against premature degradation in biological systems. These features make it a valuable scaffold for studying enzyme mechanisms and protein-protein interactions in complex cellular environments.

Despite its promise, challenges remain in the optimization of tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate-based compounds. Issues such as off-target reactivity of the isocyanate group and potential toxicity profiles require careful consideration in drug design. Recent efforts have focused on structural modifications to balance reactivity and safety, including the introduction of steric hindrance or masking strategies to control isocyanate release in a target-specific manner.

In conclusion, tert-butyl N-3-(1-isocyanatocyclopropyl)phenylcarbamate (CAS: 2649072-98-8) represents a compelling case study at the intersection of synthetic chemistry and drug discovery. Its versatility as a building block, combined with its emerging biological applications, underscores its importance in contemporary research. Future directions may include the exploration of novel derivatives for unmet medical needs and the integration of computational tools to predict and optimize its pharmacological properties.